2-(4-Methoxyphenyl)-4-phenyl-3-oxobutanenitrile

• Molecular Formula: C17H15NO2
• Molecular Weight: 265.31 g/mol
• IUPAC Name: 2-(4-methoxyphenyl)-3-oxo-4-phenylbutanenitrile
• InChI: InChI=1S/C17H15NO2/c1-20-15-9-7-14(8-10-15)16(12-18)17(19)11-13-5-3-2-4-6-13/h2-10,16H,11H2,1H3
• InChI Key: VVFBCCUFJOUENY-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)C(C#N)C(=O)CC2=CC=CC=C2

Description

2-(4-Methoxyphenyl)-4-phenyl-3-oxobutanenitrile is a useful research compound. Its molecular formula is C17H15NO2 and its molecular weight is 265.31 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Step B Add KCN (11.27 g, 0.173 mol) in water (25 mL) to a 100° C. solution of 4'-methoxychalcone (27.51 g 0.115 mol) and HOAc (7.5 mL, 0.128 mol) in 2-methoxyethanol (200 mL). The reaction is complete in <10 min. Cool the resulting solution to room temperature and pour into a mixture of ice and water (1 L). Extract the mixture with EtOAc. Combine the organic extracts, wash with water and brine, dry over Na2SO4, filter and concentrate in vacuo. Recrystallize the resulting solid from CH2Cl2 /MeOH to provide 23.07 g (75%) of 2-(4'-methoxyphenyl)-4-phenyl-3-oxobutyronitrile, mp 115°-116° C.